Cas no 2229471-40-1 (3-oxo-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid)

3-Oxo-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid is a cyclobutane-derived carboxylic acid featuring a 3-phenyl-1H-pyrazole substituent. This compound is of interest in medicinal and synthetic chemistry due to its unique structural framework, combining a cyclobutane ring with a pyrazole moiety, which may enhance binding interactions in biologically active molecules. The presence of both a ketone and carboxylic acid functional group offers versatility for further derivatization, making it a valuable intermediate in the synthesis of heterocyclic compounds. Its rigid cyclobutane core can contribute to conformational restraint in drug design, potentially improving selectivity and potency. The compound is typically characterized by high purity and stability under standard storage conditions.
3-oxo-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid structure
2229471-40-1 structure
Product Name:3-oxo-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid
CAS No:2229471-40-1
MF:C14H12N2O3
MW:256.256683349609
CID:6611412
PubChem ID:165864190
Update Time:2025-05-27

3-oxo-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-oxo-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid
    • EN300-1863094
    • 2229471-40-1
    • Inchi: 1S/C14H12N2O3/c17-10-6-14(7-10,13(18)19)11-8-15-16-12(11)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,15,16)(H,18,19)
    • InChI Key: XRNRERPENXVCKQ-UHFFFAOYSA-N
    • SMILES: O=C1CC(C(=O)O)(C2C=NNC=2C2C=CC=CC=2)C1

Computed Properties

  • Exact Mass: 256.08479225g/mol
  • Monoisotopic Mass: 256.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 83Ų

3-oxo-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid Pricemore >>

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Additional information on 3-oxo-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 3-oxo-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid (CAS No. 2229471-40-1)

The compound 3-oxo-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid (CAS No. 2229471-40-1) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its distinctive cyclobutane core, coupled with a phenylpyrazole moiety, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with diverse biological targets. The presence of both a carboxylic acid and a ketone functional group further enhances its versatility in synthetic chemistry.

In recent years, the demand for novel heterocyclic compounds like 3-oxo-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid has surged, driven by the need for innovative therapeutics. This compound aligns with current trends in fragment-based drug design and small molecule inhibitors, which are pivotal in addressing unmet medical needs. Its CAS No. 2229471-40-1 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthetic routes, physicochemical properties, and biological activity, underscoring its multifaceted appeal.

The phenylpyrazole segment of this molecule is particularly noteworthy, as it is a common motif in agrochemicals and pharmaceuticals. This structural feature is often associated with enzyme inhibition and receptor modulation, making it a valuable asset in drug development. Meanwhile, the cyclobutane ring, though less common than other cyclic structures, offers unique conformational rigidity, which can improve binding affinity and selectivity. These attributes make 3-oxo-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid a compelling subject for further research.

From a synthetic perspective, the preparation of 3-oxo-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid involves sophisticated organic transformations, such as cycloaddition reactions and functional group interconversions. These methods are often optimized for yield and purity, as the compound's pharmacological potential hinges on its structural integrity. Researchers also explore its derivatization to enhance solubility, stability, or bioavailability, addressing common challenges in drug formulation.

The compound's CAS No. 2229471-40-1 is frequently cross-referenced in patents and scientific literature, highlighting its role in intellectual property and innovation. Its inclusion in high-throughput screening libraries further demonstrates its utility in identifying lead compounds. As the pharmaceutical industry shifts toward precision medicine and targeted therapies, molecules like 3-oxo-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid are poised to play a critical role in advancing these initiatives.

In conclusion, 3-oxo-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid (CAS No. 2229471-40-1) represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its potential applications, makes it a valuable subject for ongoing research. Whether in drug discovery, material science, or chemical biology, this compound continues to inspire innovation and exploration.

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